Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Cross-Reactivity Data for Different Assay
Formats

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfaquinoxaline

Cat. No.: S544134

The table below summarizes the performance and cross-reactivity profiles of different immunoassays and
aptasensors for detecting Sulfaquinoxaline and other sulfonamides (SAs), based on the information from the

search results.

Assay Format / o
Cross-Reactivity (CR) Key Performance

) Citation
Profile Data (ICso or LOD)

Recognition Target Analyte(s)
Element

Class-Selective 19 Sulfonamides Recognizes 19 SAs with LOD for 5 key SAs: [1]

pAb (ELISA) (Class-specific) ICso0 below 100 pg/L; 1.00 - 6.10 ug/L;

uniform affinity for SAs Avg. recovery: 72.0-

with five- or six-membered  107.5% [1].

rings [1].
Monoclonal Nicarbazin No cross-reaction to six ICs0: 0.825 ng/mL; [2]
Antibody (Metabolite DNC) other common anti- Curve range: 0.3—
(ELISA) coccidiosis drugs [2]. 24.3 ng/mL;

Recovery: 74.4—
111.7% [2].

Fluorescence Sulfonamides & Cross-reactivity is not ICso: Varies with [3]
Polarization Fluoroquinolones fixed; can be 5-fold lower assay conditions
in assays with sensitive
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Element

Immunoassay detection (low reagent and reagent

(FPIA) concentrations) compared  concentrations [3].

Cross-Reactive
Aptamer
(Fluorescent
Aptasensor)

SQX-Specific
Aptamer (Label-
free Aptasensor)

9 Sulfonamides

Sulfaquinoxaline

(SQX)

to less sensitive formats

[3].

Isolated aptamers (Sul-01,
Sul-02, etc.) show
excellent cross-reactivity
and specificity to multiple
SAs with minimal
interference from
enrofloxacin [4].

The aptamer SBA28-1
binds SQX with high
affinity and specificity [5].

Detailed Experimental Protocols

Used for a
ratiometric
fluorescent
aptasensor for 9
SAs [4].

LOD: 36.95 ng/mL,;
Linear range: 40—
640 ng/mL;
Recovery in water:
90-109.9% [5].

[4]

[5]

For researchers looking to implement or verify these methods, here are the key experimental protocols

described in the literature.

ELISA for Class-Selective Sulfonamide Detection

This protocol is based on the development of a polyclonal antibody (pAb) with broad specificity [1].

¢ Immunogen Design and Antibody Production:

o Anovel hapten (SA10-X) was rationally designed to mimic the common structure of

sulfonamides, incorporating a methoxy group to better present both five- and six-membered
heterocyclic rings.

o This hapten was conjugated to Bovine Serum Albumin (BSA) to create an immunogen.
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o The immunogen was used to raise a polyclonal antibody in animals, which was then purified for

use in the ELISA [1].
e ELISA Procedure:

o Coating: The microplate is coated with a conjugate of the hapten and a carrier protein (different
from the one used for immunization).

o Blocking: Skimmed milk is typically used as a blocking agent to prevent non-specific binding.

o Competition: Simultaneously add the sample/analyte and the anti-SAs pAb to the well.
Sulfonamides in the sample compete with the plate-coated antigen for binding to the limited
number of antibody sites.

o Washing: Remove unbound materials.

o Detection: Add an enzyme-labeled secondary antibody (e.g., Horse Radish Peroxidase-anti-
species 1gG) that binds to the captured pAb.

o Signal Measurement: After adding a substrate, the enzymatic reaction produces a color
change. The signal is inversely proportional to the concentration of sulfonamides in the sample
[1].

e Sample Preparation (for Milk):

o Skimmed milk samples were simply diluted five-fold with a buffer before analysis,

demonstrating the method's simplicity for food safety screening [1].

Label-free Aptasensor for SQX Detection

This protocol details a colorimetric method using gold nanoparticles (AuNPs) and a specific aptamer [5].

¢ Principle: The SQX-specific aptamer (SBA28-1) adsorbs onto the surface of AUNPs, enhancing their
peroxidase-like activity, which catalyzes the oxidation of TMB (colorless) to a blue product. When the
aptamer binds to its target SQX, it desorbs from the AuNPs, weakening their catalytic activity and
resulting in a lighter color [5].
e Aptasensor Procedure:
o Pre-incubation: Incubate 25 nM of the SBA28-1 aptamer with the sample or a series of SQX
standard solutions for 30 minutes at room temperature with shaking.
o AuUNP Addition: Add 50 pL of AuNP solution to the mixture and shake for another 30 minutes.
o Colorimetric Reaction: Add TMB and H20:2 to the mixture. The reaction proceeds for 10
minutes.
o Measurement: Measure the absorbance at 650 nm. The change in absorbance (AAsso = Ao -
Asample) is calculated and used to quantify SQX concentration [5].
e Optimization:
o Key parameters to optimize include the concentration of the aptamer (e.g., 10-30 nM) and the
pH of the reaction solution (e.g., pH 3.0-5.0) to achieve maximum sensitivity [5].
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Key Factors Influencing Cross-Reactivity

Understanding that cross-reactivity is not an immutable property of an antibody or aptamer is crucial for

assay design and data interpretation.

Key Finding

Cross-reactivity is not a fixed

property of antibodies

Assay Format & Sensitivity Kinetic vs. Equilibrium Mode Reagent Concentrations

e.g., ELISA with
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Equilibrium mode low reagent conc. of antibodies/markers Jf antibodies/markers

Higher CR Lower CR
(More General) (More Specific)

Click to download full resolution via product page

This diagram illustrates a central concept confirmed by both mathematical modeling and experimental data:
the cross-reactivity of an immunoassay can be modulated by its operational conditions, even when using the

same antibodies [3]. Assays requiring high concentrations of reagents tend to be less specific.

Need Custom Synthesis?
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cross-reactivity-in-immunoassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://atm.amegroups.org/article/view/94234/html
https://www.mdpi.com/2076-3417/11/14/6581
https://www.sciencedirect.com/science/article/abs/pii/S0039914024007598
https://www.mdpi.com/2079-6374/15/1/30
https://www.smolecule.com/products/b544134#sulfaquinoxaline-cross-reactivity-in-immunoassays
https://www.smolecule.com/products/b544134#sulfaquinoxaline-cross-reactivity-in-immunoassays
https://www.smolecule.com/products/b544134#sulfaquinoxaline-cross-reactivity-in-immunoassays
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544134?utm_src=pdf-bulk
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

